Cas no 35153-13-0 (5-Tetradecen-1-ol,1-acetate, (5Z)-)

• Product Name: 5-Tetradecen-1-ol,1-acetate, (5Z)-
• CAS No: 35153-13-0
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 317982
• PubChem ID: 5363545
• Update Time: 2025-05-23

5-Tetradecen-1-ol,1-acetate, (5Z)- Chemical and Physical Properties

Names and Identifiers

• 5-Tetradecen-1-ol,1-acetate, (5Z)-
• [(E)-tetradec-5-enyl] acetate
• Z-5-TETRADECENYL ACETATE
• 5E-Tetradecenyl acetate
• E-5-tetradecenyl acetate
• Z-5-tetradecen-1-yl acetate
• (5Z)-5-Tetradecenyl acetate
• 5Z-Tetradecenyl acetate CAS 35153-13-0
• (z)-5-tetradecenyl acetate
• DTXSID501311427
• CHEBI:179804
• [(Z)-tetradec-5-enyl] acetate
• Z-5-Tetradecen-1-ylacetate
• 5Z-Tetradecenyl acetate
• IAGBQBDKOCVGCC-KHPPLWFESA-N
• NS00055390
• 5-Tetradecen-1-ol, acetate, (Z)-
• 5-Tetradecen-1-ol, 1-acetate, (5Z)-
• (5Z)-TETRADEC-5-EN-1-YL ACETATE
• 35153-13-0
• SCHEMBL591804
• LMFA07010312
• CS-1056673
• HY-N12936
• G70582

• Inchi： 1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h10-11H,3-9,12-15H2,1-2H3/b11-10-
• InChI Key： IAGBQBDKOCVGCC-KHPPLWFESA-N
• SMILES： O(C(C)=O)CCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 254.22500
• Monoisotopic Mass: 254.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.9

Experimental Properties

• Density: 0.878±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 333.5±21.0 ºC (760 Torr),
• Flash Point: 98.5±20.4 ºC,
• Refractive Index: 1.4451 (22 ºC)
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 5.02660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on 5-Tetradecen-1-ol,1-acetate, (5Z)-

5-Tetradecen-1-ol, 1-acetate, (5Z)-: A Comprehensive Overview

CAS No. 35153-13-0 refers to the compound known as 5-Tetradecen-1-ol, 1-acetate, (5Z)-, which is a member of the fatty alcohol acetate family. This compound is characterized by its unique structure, featuring a tetradecenol backbone with an acetate group at the 1-position and a double bond at the 5-position in the Z configuration. The compound is widely recognized for its applications in various industries, including food additives, cosmetics, and pharmaceuticals.

The chemical structure of 5-Tetradecen-1-ol, 1-acetate, (5Z)- plays a pivotal role in its functional properties. The presence of the double bond at the 5-position introduces geometric isomerism, with the Z configuration being predominant. This structural feature not only influences the physical properties of the compound but also contributes to its bioavailability and stability. Recent studies have highlighted the importance of such structural nuances in determining the compound's interactions with biological systems.

In terms of synthesis, 5-Tetradecen-1-ol, 1-acetate, (5Z)- is typically derived from natural sources or produced through chemical synthesis. Natural sources include various plant and animal fats and oils, where it exists as part of complex lipid mixtures. Chemical synthesis involves multi-step processes, often utilizing catalytic hydrogenation or esterification techniques to achieve the desired stereochemistry and purity. Advances in catalytic technologies have significantly improved the efficiency and selectivity of these processes.

The application of CAS No. 35153-13-0 spans across multiple sectors. In the food industry, it is used as a flavor enhancer and stabilizer due to its ability to interact with taste receptors and improve product shelf life. In cosmetics, it serves as an emollient and skin conditioning agent, contributing to the formulation of creams, lotions, and other personal care products. The pharmaceutical industry leverages its solubilizing properties to enhance drug delivery systems.

Recent research has focused on understanding the bioavailability and metabolic pathways of 5-Tetradecen-1-ol, 1-acetate, (5Z)-. Studies have shown that its absorption rate is influenced by its molecular weight and lipid solubility. Additionally, investigations into its antioxidant properties have revealed potential applications in preventing oxidative stress-related diseases. These findings underscore the compound's versatility and expanding role in health-related products.

In conclusion, CAS No. 35153-13-0, or 5-Tetradecen-1-ol, 1-acetate, (5Z)-, stands out as a versatile compound with diverse applications across various industries. Its unique chemical structure and functional properties make it a valuable component in modern product formulations. As research continues to uncover new insights into its biological interactions and applications, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.